4-Fluoropyridin-3-amine dihydrochloride
Overview
Description
4-Fluoropyridin-3-amine dihydrochloride is a chemical compound with the formula C5H7Cl2FN2. It is a white crystalline powder . This compound is widely used in various scientific experiments due to its remarkable physical, chemical, and biological properties.
Synthesis Analysis
The synthesis of 4-Fluoropyridin-3-amine dihydrochloride involves several methods. One of the commonly used methods is the reaction of 4-chloropyridine with potassium fluoride and ammonia in the presence of a catalytic amount of copper powder . Another method involves the direct fluorination of a pyridine N-oxide to produce a meta fluorinated pyridine .Molecular Structure Analysis
The molecular structure of 4-Fluoropyridin-3-amine dihydrochloride consists of a pyridine ring with a fluorine atom attached to the third carbon atom of the ring .Chemical Reactions Analysis
The chemical reactions involving 4-Fluoropyridin-3-amine dihydrochloride are complex and involve several steps. The reaction is highly selective and only the chlorine atom is getting reduced . The compound is also involved in the synthesis of 2-, 3-, 4-fluoropyridines, di-, tri-, polyfluoropyridines, perfluoroalkylpyridines, and fluoropyridines fused with carbo-, heterocycles .Physical And Chemical Properties Analysis
4-Fluoropyridin-3-amine dihydrochloride is a crystalline white powder that is highly soluble in water and polar organic solvents such as ethanol, methanol, and acetone. This compound has a melting point of 185-189 °C and a boiling point of 266-267 °C under atmospheric pressure.Scientific Research Applications
- Radiopharmaceuticals : The compound’s fluorine atom can be substituted with radioactive isotopes (such as F-18) to produce imaging agents for positron emission tomography (PET) scans. These radiopharmaceuticals aid in diagnosing and monitoring diseases like cancer .
- Agrochemicals : Fluorine-substituted compounds play a crucial role in developing new agrochemicals. By incorporating fluorine atoms into lead structures, researchers aim to enhance the efficacy and environmental safety of pesticides and herbicides .
Medicinal Chemistry
Organic Synthesis
Safety and Hazards
Future Directions
The future directions of 4-Fluoropyridin-3-amine dihydrochloride research involve its potential use in various fields of research and industry. The compound presents a special interest as potential imaging agents for various biological applications . The development of fluorinated chemicals has been steadily increased, and the interest towards this field is expected to continue in the future.
properties
IUPAC Name |
4-fluoropyridin-3-amine;dihydrochloride |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H5FN2.2ClH/c6-4-1-2-8-3-5(4)7;;/h1-3H,7H2;2*1H |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ARISSVMWJGRQAC-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN=CC(=C1F)N.Cl.Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H7Cl2FN2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
185.02 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Fluoropyridin-3-amine dihydrochloride | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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